Cas no 1221726-35-7 (1-[(3-bromothiophen-2-yl)methyl]piperazine)

• Product Name: 1-[(3-bromothiophen-2-yl)methyl]piperazine
• CAS No: 1221726-35-7
• MF: C₉H₁₃BrN₂S
• MW: 261.181919813156
• CID: 4578857
• Update Time: 2025-10-28

1-[(3-bromothiophen-2-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(3-Bromothiophen-2-yl)methyl]piperazine
• Piperazine, 1-[(3-bromo-2-thienyl)methyl]-
• 1-[(3-bromothiophen-2-yl)methyl]piperazine

• Inchi： 1S/C9H13BrN2S/c10-8-1-6-13-9(8)7-12-4-2-11-3-5-12/h1,6,11H,2-5,7H2
• InChI Key： GCNNNMWMDIYQJI-UHFFFAOYSA-N
• SMILES： N1(CC2SC=CC=2Br)CCNCC1

Additional information on 1-[(3-bromothiophen-2-yl)methyl]piperazine

1-[(3-Bromothiophen-2-yl)methyl]Piperazine: A Comprehensive Overview

The compound 1-[(3-bromothiophen-2-yl)methyl]piperazine, identified by the CAS number 1221726-35-7, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in pharmaceuticals, agrochemicals, and materials science. The substitution of the piperazine ring with a thiophene moiety introduces unique electronic and structural properties, making it an intriguing subject for research.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery. The presence of the thiophene ring in 1-[(3-bromothiophen-2-yl)methyl]piperazine contributes to its aromaticity and enhances its stability. The bromine substituent at the 3-position of the thiophene ring further modulates the electronic properties, making this compound a promising candidate for various applications. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the field of medicinal chemistry.

In terms of synthesis, 1-[(3-bromothiophen-2-yl)methyl]piperazine can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthesis route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

The structural versatility of CAS No. 1221726-35-7 has led to its exploration in several fields. In materials science, this compound has been investigated for its potential as a precursor in polymer synthesis and as a component in advanced materials such as conductive polymers. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry.

From a pharmacological perspective, 1-[(3-bromothiophen-2-yl)methyl]piperazine has shown promise as a lead compound for developing new drugs. Its interactions with biological systems have been studied extensively, revealing potential applications in treating various diseases. For instance, recent research has focused on its role as an inhibitor of specific enzymes involved in neurodegenerative disorders.

In conclusion, CAS No. 1221726-35-7, or 1-[(3-bromothiophen-2-yl)methyl]piperazine, is a multifaceted compound with wide-ranging applications across different scientific disciplines. Its unique structure and properties make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, materials science, and beyond.